Cas no 186140-36-3 (11α,12α-Epoxy-3β,23-dihydroxy- 30-norolean-20(29)-en-28,13β-olide)

• Product Name: 11α,12α-Epoxy-3β,23-dihydroxy- 30-norolean-20(29)-en-28,13β-olide
• CAS No: 186140-36-3
• MF: C₂₉H₄₂O₅
• MW: 470.64078950882
• CID: 1080610
• PubChem ID: 70698158
• Update Time: 2025-10-31

11α,12α-Epoxy-3β,23-dihydroxy- 30-norolean-20(29)-en-28,13β-olide Chemical and Physical Properties

Names and Identifiers

• 11α,12α-Epoxy-3β,23-dihydroxy- 30-norolean-20(29)-en-28,13β-olide
• 11alpha,12alpha-Epoxy-3beta,23-dihydroxy-30-norolean-20(29)-en-28,13beta-olide
• 11α,12α-Epoxy-3β,23-dihydroxy- 30-norolean-20(29)-en-28,13β-olide
• 11α,12α-Epoxy-3β,23-dihydroxy-30-norolean-20(29)-en-28,13β-olide
• A-Epoxy-3
• 11alpha,12alpha-Epoxy-3beta,23-dihydroxy-30-norolean-20(29)-en-28
• AKOS032962566
• CHEBI:69590
• HY-N8653
• 11
• 11.ALPHA.,12.ALPHA.-EPOXY-3.BETA.,23-DIHYDROXY-30-NOROLEAN-20(29)-EN-28,13.BETA.-OLIDE
• A,23-dihydroxy-30-norolean-20(29)-en-28
• UNII-BW45NB63RE
• 30-Norolean-20(29)-en-28-oic acid, 11,12-epoxy-3,13,23-trihydroxy-, gamma-lactone, (3beta,4alpha,11alpha,12alpha)-
• FS-8675
• Q27137932
• A,12
• CS-0148823
• 30-NOROLEAN-20(29)-EN-28-OIC ACID, 11,12-EPOXY-3,13,23-TRIHYDROXY-, .GAMMA.-LACTONE, (3.BETA.,4.ALPHA.,11.ALPHA.,12.ALPHA.)-
• 186140-36-3
• (1S,2S,4S,5R,6S,9S,10R,11R,14R,15S,18S,23R)-9-Hydroxy-10-(hydroxymethyl)-6,10,14,15-tetramethyl-21-methylidene-3,24-dioxaheptacyclo(16.5.2.01,15.02,4.05,14.06,11.018,23)pentacosan-25-one
• 11alpha,12alpha-epoxy-3beta,23-dihydroxy-30-nor-olean-20(29)-en-28,13beta-olide
• BW45NB63RE
• 11alpha,12alpha-Epoxy-3beta,23-dihydroxy-
• 30-norolean-20(29)-en-28,13beta-olide
• 9-hydroxy-10-(hydroxymethyl)-6,10,14,15-tetramethyl-21-methylidene-3,24-dioxaheptacyclo[16.5.2.01,15.02,4.05,14.06,11.018,23]pentacosan-25-one
• (1S,2S,4S,5R,6S,9S,10R,11R,14R,15S,18S,23R)-9-Hydroxy-10-(hydroxymethyl)-6,10,14,15-tetramethyl-21-methylidene-3,24-dioxaheptacyclo[16.5.2.01,15.02,4.05,14.06,11.018,23]pentacosan-25-one

• Inchi： 1S/C29H42O5/c1-16-6-11-28-13-12-27(5)26(4)10-7-17-24(2,9-8-19(31)25(17,3)15-30)21(26)20-22(33-20)29(27,18(28)14-16)34-23(28)32/h17-22,30-31H,1,6-15H2,2-5H3/t17-,18-,19+,20+,21-,22+,24+,25+,26-,27+,28+,29-/m1/s1
• InChI Key： WYALGIWVJKDMAS-FJHCYMANSA-N
• SMILES： O1[C@@H]2[C@H]1[C@@]13[C@@H]4CC(=C)CC[C@]4(C(=O)O1)CC[C@@]3(C)[C@]1(C)CC[C@H]3[C@](C)(CO)[C@H](CC[C@]3(C)[C@H]12)O

Computed Properties

• Exact Mass: 470.30322444g/mol
• Monoisotopic Mass: 470.30322444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 993
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 621.5±55.0 °C at 760 mmHg
• Flash Point: 202.9±25.0 °C
• Solubility: Almost insoluble (0.013 g/l) (25 º C),
• Vapor Pressure: 0.0±4.1 mmHg at 25°C

11α,12α-Epoxy-3β,23-dihydroxy- 30-norolean-20(29)-en-28,13β-olide Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on 11α,12α-Epoxy-3β,23-dihydroxy- 30-norolean-20(29)-en-28,13β-olide

11α,12α-Epoxy-3β,23-dihydroxy-30-norolean-20(29)-en-28,13β-olide: A Comprehensive Overview

The compound with CAS No. 186140-36-3, commonly referred to as 11α,12α-Epoxy-3β,23-dihydroxy-30-norolean-20(29)-en-28,13β-olide, is a highly specialized triterpenoid derivative. This molecule has garnered significant attention in the scientific community due to its unique structural features and potential bioactive properties. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers in pharmacology, natural product chemistry, and drug discovery.

The epoxy group in the molecule is a key structural feature that contributes to its stability and reactivity. This functional group has been shown to play a critical role in the compound's ability to interact with cellular targets. Additionally, the dihydroxy moieties at positions 3β and 23 further enhance its bioavailability and pharmacokinetic properties. The noroleanane skeleton, which forms the core of this molecule, is a characteristic feature of certain triterpenoids and is associated with diverse biological activities.

Recent advancements in analytical techniques have enabled researchers to elucidate the precise stereochemistry of this compound. The 13β-olide structure has been confirmed through advanced NMR spectroscopy and X-ray crystallography, providing insights into its three-dimensional conformation. This detailed structural information has been instrumental in understanding its interactions with biomolecules such as enzymes and receptors.

From a pharmacological perspective, 11α,12α-Epoxy-3β,23-dihydroxy-30-norolean-20(29)-en-28,13β-olide has demonstrated promising anti-inflammatory and antioxidant properties. Studies conducted in vitro have shown that it inhibits the activity of key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest potential applications in the development of novel anti-inflammatory agents for conditions such as arthritis and neurodegenerative diseases.

The synthesis of this compound has also been a focus of recent research efforts. Chemists have developed efficient methodologies for the construction of the epoxy group and the noroleanane framework. These advancements have not only improved the scalability of the synthesis but also opened avenues for further structural modifications to enhance bioactivity.

In terms of natural product research, this compound has been isolated from several plant species known for their medicinal properties. Its presence in these plants correlates with their traditional uses in treating inflammatory disorders and oxidative stress-related conditions. This natural occurrence underscores its potential as a lead compound for drug development.

Looking ahead, ongoing research is focused on understanding the molecular mechanisms underlying its bioactivity. Advanced computational models are being employed to predict its binding affinities to various protein targets. Additionally, preclinical studies are underway to evaluate its efficacy and safety profiles in animal models of inflammation and oxidative stress.

In conclusion, 11α,12α-Epoxy-3β,23-dihydroxy-30-norolean-20(29)-en-28,13β-olide represents a fascinating example of how natural products can inspire innovative therapeutic strategies. With its unique structure and promising biological properties, this compound continues to be a focal point for researchers aiming to unlock new treatments for chronic diseases.